Antimony(3+) neodecanoate
Description
Antimony(3+) neodecanoate is a trivalent antimony salt derived from neodecanoic acid, a branched-chain carboxylic acid. Antimony (Sb) typically exhibits valences of +3, +4, or +5, with the +3 oxidation state being common in organometallic and coordination compounds . Neodecanoate ligands are known for enhancing solubility in organic matrices, making such compounds useful in industrial applications like catalysis, polymer stabilization, or coatings .
Properties
CAS No. |
35724-06-2 |
|---|---|
Molecular Formula |
C30H57O6S |
Molecular Weight |
635.5 g/mol |
IUPAC Name |
antimony(3+);7,7-dimethyloctanoate |
InChI |
InChI=1S/3C10H20O2.Sb/c3*1-10(2,3)8-6-4-5-7-9(11)12;/h3*4-8H2,1-3H3,(H,11,12);/q;;;+3/p-3 |
InChI Key |
VDAMTJZCTXHWLX-UHFFFAOYSA-K |
SMILES |
CC(C)(C)CCCCCC(=O)[O-].CC(C)(C)CCCCCC(=O)[O-].CC(C)(C)CCCCCC(=O)[O-].[Sb+3] |
Canonical SMILES |
CC(C)(C)CCCCCC(=O)[O-].CC(C)(C)CCCCCC(=O)[O-].CC(C)(C)CCCCCC(=O)[O-].[Sb+3] |
Other CAS No. |
35724-06-2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Trends
- Antimony Compounds : Trivalent antimony derivatives are increasingly studied for their Lewis acidity in catalysis, though toxicity limits biomedical applications .
- Neodecanoates: The branched neodecanoate ligand improves thermal stability and solubility, making it advantageous in high-performance coatings .
- Regulatory Trends : Stricter regulations on antimony compounds (e.g., REACH) drive research into safer alternatives like zinc or cobalt derivatives .
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